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Compound of Interest

Compound Name: 2,3-Dimethylmaleimide

Cat. No.: B091841

For Immediate Reference: In case of a spill or exposure, consult the Safety Data Sheet (SDS)
and contact your institution's Environmental Health and Safety (EHS) department.

This guide provides detailed procedures for the safe and proper disposal of 2,3-
Dimethylmaleimide, a chemical that requires careful handling due to its hazardous properties.
Adherence to these protocols is crucial for ensuring personnel safety and environmental

compliance.

Key Safety and Hazard Information

2,3-Dimethylmaleimide is classified with several hazards that necessitate stringent safety
measures during handling and disposal. It is harmful if swallowed, can cause severe skin burns
and eye damage, and may trigger an allergic skin reaction. Always handle this chemical in a
well-ventilated area and wear appropriate personal protective equipment (PPE).

Quantitative Data Summary
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Property Value Source
Molecular Formula CeH7NO2 PubChem
Molecular Weight 125.13 g/mol [1]
Melting Point 91 - 96 °C (195.8 - 204.8 °F) [2]
- _ 223 °C (433.4 °F) at 760
Boiling Point (2]
mmHg
Appearance Beige Solid [2]

Experimental Protocols: Disposal Procedures

The proper disposal of 2,3-Dimethylmaleimide and its containers involves a multi-step
process to mitigate risks and comply with regulations.

Personal Protective Equipment (PPE) Requirements:

Gloves: Wear impervious chemical-resistant gloves.

Eye Protection: Use tight-sealing safety goggles or a face shield.[2]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

Respiratory Protection: If dust is generated, follow OSHA respirator regulations.[2]
Step-by-Step Disposal of Unused 2,3-Dimethylmaleimide:
» Waste Collection:

o Collect waste 2,3-Dimethylmaleimide in its original container or a clearly labeled, sturdy,
and leak-proof container compatible with the chemical.[3][4]

o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
guidelines.[3]

o Ensure the container is tightly closed when not in use.
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e Labeling:

o Attach a completed hazardous waste label from your institution's EHS department to the
waste container.[4]

o Clearly indicate the contents as "Hazardous Waste: 2,3-Dimethylmaleimide".

o Storage:
o Store the sealed waste container in a designated hazardous waste accumulation area.
o Ensure the storage area is well-ventilated and away from incompatible materials.[2][4]
o Utilize secondary containment for all liquid hazardous waste.[4]

e Disposal Request:

o Once the container is full, or as per your lab's waste disposal schedule, request a pickup
from your institution's EHS department.[4]

Disposal of Empty 2,3-Dimethylmaleimide Containers:
e Initial Rinse:
o Thoroughly empty all contents from the container.[4]

o The first rinse of the container must be collected and disposed of as hazardous waste.[4]
Pour the rinsate into your designated hazardous waste container for 2,3-
Dimethylmaleimide.

e Subsequent Rinses:
o After the initial hazardous rinse, wash the container thoroughly with soap and water.
o Container Disposal:

o Before disposing of the container in the regular trash or glass disposal, all labels must be

completely removed or defaced.[4]
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o Air-dry the container completely before disposal.[4]

Visualizing the Disposal Workflow
The following diagram outlines the decision-making process and steps for the proper disposal
of 2,3-Dimethylmaleimide waste.

Caption: Disposal workflow for 2,3-Dimethylmaleimide.

Disclaimer: This information is intended as a guide and should be supplemented by your
institution's specific safety and disposal protocols. Always consult with your EHS department
for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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